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Compound Name:
4-(Bromomethyl)phenylboronic

acid

Cat. No.: B151635 Get Quote

An In-depth Technical Guide on the Solubility of 4-(Bromomethyl)phenylboronic Acid in

Organic Solvents

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the solubility of 4-
(bromomethyl)phenylboronic acid in various organic solvents. Understanding the solubility of

this compound is critical for its application in organic synthesis, particularly in cross-coupling

reactions, purification processes, and formulation development. This document compiles

available solubility data, details experimental protocols for its determination, and offers insights

into its broader physicochemical properties.

Introduction to 4-(Bromomethyl)phenylboronic acid
4-(Bromomethyl)phenylboronic acid is a bifunctional organoboron compound with the

chemical formula C₇H₈BBrO₂.[1] It features a boronic acid group and a bromomethyl group,

making it a versatile reagent in organic chemistry. The boronic acid moiety is a key participant

in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-

carbon bonds.[2] The bromomethyl group provides a reactive site for nucleophilic substitution,

allowing for the introduction of the phenylboronic acid scaffold into a wide range of molecules.
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Its applications include the design of enzyme inhibitors, the synthesis of boron-functionalized

salts, and the development of materials for gene transfection and glucose sensing.[3]

Physicochemical Properties
A summary of the key physicochemical properties of 4-(bromomethyl)phenylboronic acid is

presented below. These properties are essential for understanding its behavior in different

solvent systems.

Property Value Source

Molecular Formula C₇H₈BBrO₂ [1][4]

Molecular Weight 214.85 g/mol [1][4]

Appearance
White to off-white or light beige

crystalline powder
[1][5]

Melting Point
78-81°C or 173-177°C (Varies

by source)
[1]

Boiling Point
343.1°C at 760 mmHg

(Predicted)
[1][3]

Density 1.6 ± 0.1 g/cm³ (Predicted) [1][3]

Storage Conditions 2-8°C [1]

Solubility Profile
Specific quantitative solubility data for 4-(bromomethyl)phenylboronic acid is not extensively

available in peer-reviewed literature. However, qualitative solubility information has been

reported by chemical suppliers. This data is crucial for solvent selection in synthesis,

purification, and formulation.

Qualitative Solubility Data
The following table summarizes the reported qualitative solubility of 4-
(bromomethyl)phenylboronic acid in various solvents.
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Solvent Solubility Description Source(s)

N,N-Dimethylformamide (DMF) Very Soluble [1]

Methanol Soluble / Slightly Soluble [1][3]

Dimethyl Sulfoxide (DMSO) Slightly Soluble [3]

Glacial Acetic Acid Sparingly Soluble [1]

Chloroform Very Slightly Soluble [1]

Water Practically Insoluble [1]

It is noted that boronic acids can be challenging for solubility studies due to their tendency to

form cyclic anhydrides called boroxines upon heating or dehydration.[6]

Solubility of Related Compounds as a Proxy
Due to the limited quantitative data for the title compound, examining the solubility of

phenylboronic acid, the parent compound, can provide valuable insights.[2][7] Studies have

shown that phenylboronic acid has high solubility in ethers and ketones, moderate solubility in

chloroform, and very low solubility in hydrocarbons.[8][9][10] The introduction of substituents on

the phenyl ring can significantly impact solubility.[6] Generally, esterification of the boronic acid

group tends to increase solubility in organic solvents compared to the parent acid.[8][11]

Experimental Protocol for Solubility Determination
A reliable and commonly used technique for determining the solubility of boronic acids in

organic solvents is the dynamic (or synthetic) method.[6][7][8] This method involves observing

the temperature at which a solid solute completely dissolves in a solvent upon controlled

heating.[2][11]

Materials and Apparatus
Solute: High-purity 4-(bromomethyl)phenylboronic acid

Solvents: High-purity, anhydrous organic solvents of interest

Apparatus:
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Jacketed glass vessel or sealed glass vials[2][11]

Magnetic stirrer and stir bars[11]

Circulating, programmable thermostat bath with temperature control (precision of ±0.1°C)

[11]

Calibrated thermometer or temperature probe (precision of ±0.1°C)[11]

Turbidity sensor or luminance probe to monitor light transmission[6][8]

Analytical balance (precision of at least 0.1 mg)[11]

Procedure
Sample Preparation: Accurately weigh a specific amount of 4-(bromomethyl)phenylboronic
acid and the chosen organic solvent into the jacketed glass vessel to create a biphasic

sample of a known mole fraction or concentration.[6][11]

Heating and Stirring: Place the vessel in the thermostat bath. Begin vigorous and constant

stirring to ensure the mixture is homogeneous.[7][11]

Controlled Heating: Heat the sample at a slow, constant rate (e.g., 0.1-0.5 °C/min) to avoid

overshooting the dissolution point.[2][11]

Turbidity Monitoring: Continuously monitor the turbidity of the solution. The solubility

temperature is defined as the point at which the last solid particles disappear, and the

solution becomes clear.[2][8] This can be determined instrumentally with a luminance probe

or visually.[6][11]

Data Collection and Analysis: Record the dissolution temperature for the specific

composition.[2] Repeat the measurement for several different concentrations of the solute in

the same solvent to construct a solubility curve (solubility vs. temperature).[11]

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the dynamic solubility determination

method described above.
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Workflow for Dynamic Solubility Measurement

Sample Preparation

Measurement

Data Analysis

Weigh Solute
(4-Bromomethyl)phenylboronic acid

Combine in Vessel
(Known Composition)

Measure Solvent
(Organic Solvent)

Place in Thermostat Bath
& Begin Stirring

Heat at Constant Rate
(e.g., 0.2 °C/min)

Monitor Turbidity
(Luminance Probe)

Is Solution Clear?

No

Record Dissolution
Temperature (T)

Yes

Repeat for Different
Compositions

Plot Solubility Curve
(Solubility vs. T)

Click to download full resolution via product page

Caption: Dynamic method for solubility determination.
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Conclusion
While quantitative solubility data for 4-(bromomethyl)phenylboronic acid remains limited in

public literature, qualitative assessments provide a foundational guide for solvent selection. It

exhibits good solubility in polar aprotic solvents like DMF and methanol and is poorly soluble in

water.[1] For precise applications, it is recommended that researchers, scientists, and drug

development professionals determine the solubility experimentally. The dynamic method

detailed in this guide offers a robust and reliable protocol for obtaining accurate solubility

curves, which are indispensable for optimizing reaction conditions, developing purification

strategies, and preparing formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151635#solubility-of-4-bromomethyl-phenylboronic-
acid-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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